Cas no 2303565-76-4 (4-(5-Amino-2-methylphenoxy)benzoic acid)

• Product Name: 4-(5-Amino-2-methylphenoxy)benzoic acid
• CAS No: 2303565-76-4
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4775638
• Update Time: 2025-11-01

4-(5-Amino-2-methylphenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Amino-2-methylphenoxy)benzoic acid

• Inchi： 1S/C14H13NO3/c1-9-2-5-11(15)8-13(9)18-12-6-3-10(4-7-12)14(16)17/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： QQOKQGFICYSOHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=C(C=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6

Additional information on 4-(5-Amino-2-methylphenoxy)benzoic acid

Introduction to 4-(5-Amino-2-methylphenoxy)benzoic acid (CAS No. 2303565-76-4)

4-(5-Amino-2-methylphenoxy)benzoic acid (CAS No. 2303565-76-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety and an amino-substituted phenyl group, making it a valuable candidate for various biochemical and medicinal studies.

The chemical formula of 4-(5-Amino-2-methylphenoxy)benzoic acid is C₁₄H₁₃NO₃. Its molecular weight is approximately 247.26 g/mol, and it exhibits a melting point of around 180-182°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties make it suitable for a wide range of experimental conditions and applications.

In the realm of pharmaceutical research, 4-(5-Amino-2-methylphenoxy)benzoic acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-(5-Amino-2-methylphenoxy)benzoic acid has also been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative damage induced by hydrogen peroxide. The study, published in the Journal of Neurochemistry, highlighted the compound's ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress and preventing cell death.

The versatility of 4-(5-Amino-2-methylphenoxy)benzoic acid extends to its use as a building block in organic synthesis. Its functional groups provide multiple points for chemical modification, making it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the Institute of Organic Chemistry in Germany have utilized this compound to synthesize novel derivatives with enhanced pharmacological properties, including improved bioavailability and reduced toxicity.

In addition to its direct applications in drug development, 4-(5-Amino-2-methylphenoxy)benzoic acid has also been used as a tool in biochemical research to study enzyme inhibition and receptor binding. Its ability to interact with specific biological targets makes it a valuable probe for understanding the mechanisms underlying various diseases. A study published in the Biochemical Journal in 2020 utilized this compound to investigate the binding kinetics of a key enzyme involved in lipid metabolism, providing insights into potential therapeutic targets for metabolic disorders.

The safety profile of 4-(5-Amino-2-methylphenoxy)benzoic acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safer option for both preclinical and clinical applications. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain its stability.

In conclusion, 4-(5-Amino-2-methylphenoxy)benzoic acid (CAS No. 2303565-76-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for developing new drugs targeting inflammatory diseases, oxidative stress-related conditions, and neurodegenerative disorders. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.